4-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)phenyl 4-bromobenzoate

• IUPAC Name: [4-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)phenyl] 4-bromobenzoate
• InChI: InChI=1S/C22H16BrNO4/c23-15-5-3-12(4-6-15)22(27)28-17-9-7-16(8-10-17)24-20(25)18-13-1-2-14(11-13)19(18)21(24)26/h1-10,13-14,18-19H,11H2
• InChI Key: VFZGYPZJSIBRAD-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC=C(C=C4)OC(=O)C5=CC=C(C=C5)Br
• Molecular Formula: C22H16BrNO4
• Molecular Weight: 438.3 g/mol

Description

The compound of interest belongs to a class of chemicals that typically exhibit a range of biological activities due to their unique molecular structures. Compounds with similar structures have been synthesized and characterized to explore their potential applications in various fields, including material science and pharmacology. The synthesis, molecular structure, chemical reactions, and properties of these compounds provide essential insights into their potential applications and behaviors.

Synthesis Analysis

Synthesis of similar compounds often involves complex reactions, including the formation of tricyclic amides and subsequent reactions with different chemical agents to achieve the desired molecular architecture (Kas’yan et al., 2005). The specific synthesis path can include steps such as aminolysis, amidoacid transformation, and reduction processes to construct the core tricyclic structure essential for further functionalization.

Molecular Structure Analysis

Detailed analysis of molecular structures similar to the compound often employs techniques like IR, 1H and 13C NMR spectroscopy, and mass spectrometry. These methods allow for the confirmation of the molecular structure, including the arrangement of atoms and the presence of specific functional groups. The molecular structure directly influences the compound's reactivity and interactions with other molecules (Renjith et al., 2014).

Chemical Reactions and Properties

The compound's chemical reactivity and properties are closely related to its structure. For instance, compounds with the azatricyclo[5.2.1.02,6]dec-8-ene core have been shown to undergo various reactions, including epoxidation and interaction with peroxyphthalic acid, leading to interesting derivatives with potential biological activities (Kas’yan et al., 2005). These reactions can significantly alter the compound's physical and chemical properties.

Physical Properties Analysis

The physical properties of compounds, such as melting points, solubility, and crystalline structure, are crucial for understanding their potential applications. For example, the analysis of octyl and decyl members of a similar homologous series through techniques like optical microscopy, DSC, and X-ray diffraction provided valuable information on transition temperatures, enthalpies, entropies, and molecular orientation in phases (Biswas et al., 2004).